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Compound of Interest

Compound Name:
(2-Bromo-4-

fluorophenyl)hydrazine

CAS No.: 299440-21-4

Cat. No.: B3258004

Get Quote

Executive Summary & Chemical Identity
(2-Bromo-4-fluorophenyl)hydrazine is a halogenated aryl hydrazine characterized by a

lipophilic phenyl ring substituted with bromine at the ortho position and fluorine at the para

position relative to the hydrazine moiety.[1]

The solubility behavior of this compound is bimodal, depending entirely on its protonation state.

Researchers must distinguish between the Free Base (lipophilic, organic-soluble) and the

Hydrochloride Salt (hydrophilic, ionic).[1]
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Property Free Base Hydrochloride Salt (HCl)

CAS Number 299440-21-4
571170-91-7 (Verify batch

specific)

Molecular Formula C₆H₆BrFN₂ C₆H₆BrFN₂[1][2][3] · HCl

Molecular Weight 205.03 g/mol 241.49 g/mol

Physical State Low-melting solid / Oil (Impure) Crystalline Solid

Melting Point
Predicted < 100°C (Analog

based)
208–210°C [1]

Primary Solubility Non-polar / Polar Aprotic Polar Protic / Water

Critical Isomer Warning: Ensure your compound is the 2-Bromo-4-fluoro isomer.[1] The 4-

Bromo-2-fluoro isomer (CAS 502496-24-4) has distinct crystal packing and solubility properties.

[1]

Solubility Profile
The following data synthesizes empirical trends from analogous halogenated aryl hydrazines

and calculated partition coefficients (LogP).

Table 1: Solvent Compatibility Matrix
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Solvent Class
Specific
Solvent

Free Base

Solubility
HCl Salt

Solubility
Application
Note

Chlorinated
Dichloromethane

(DCM)

High (>100

mg/mL)
Insoluble

Preferred for

extraction/worku

p.[1]

Chloroform

(CHCl₃)
High Insoluble

Alternative to

DCM.[1]

Alcohols
Methanol

(MeOH)
High

Moderate

(Warm)

Best for

recrystallizing the

salt.[1]

Ethanol (EtOH) High Low-Moderate

Anti-solvent for

salt purification.

[1]

Polar Aprotic DMSO Very High High

Universal solvent

for NMR/Bio-

assay.[1]

DMF Very High High

Reaction solvent

(nucleophilic

sub).[1]

Acetonitrile

(MeCN)
High Low

Common

reaction solvent.

[1]

Esters
Ethyl Acetate

(EtOAc)
High Insoluble

Standard organic

layer for

extraction.[1]

Aliphatic
Hexanes /

Heptane
Low Insoluble

Anti-solvent to

precipitate free

base.[1]

Aqueous Water (pH 7)
Insoluble (<0.1

mg/mL)

Soluble (>50

mg/mL)

Phase

separation

medium.[1]
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Acidic Water

(0.1M HCl)

Soluble

(Converts to

Salt)

Soluble

Dissolution for

waste/cleaning.

[1]

Mechanistic Insight: The "Ortho-Bromo" Effect
The bromine atom at the ortho position (C2) introduces significant steric bulk and lipophilicity.[1]

Lattice Energy Disruption: The large Br atom prevents tight pi-stacking compared to the non-

substituted phenylhydrazine, generally increasing solubility in organic solvents for the free

base.[1]

Solvation Shielding: In the free base, the lone pair on the

-nitrogen is sterically crowded by the ortho-Br, slightly reducing its nucleophilicity and H-bond
acceptor capability compared to the para-isomer.[1]

Experimental Protocols
Protocol A: "Free-Basing" (Salt-to-Base Conversion)
Most commercial sources supply the HCl salt for stability.[1] For reactions requiring the

nucleophilic free hydrazine (e.g., Fischer Indole Synthesis), you must generate the free base in

situ or isolate it.[1]

Workflow:

Dissolution: Suspend 1.0 eq of (2-Bromo-4-fluorophenyl)hydrazine HCl in water (10 mL/g).

Neutralization: Slowly add 1.2 eq of saturated NaHCO₃ or 10% NaOH at 0°C. The solution

will become cloudy as the free base precipitates or oils out.[1]

Extraction: Extract 3x with DCM or EtOAc.

Drying: Dry the organic layer over anhydrous Na₂SO₄.

Isolation: Evaporate solvent in vacuo (Keep bath < 40°C to prevent decomposition).[1]
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Protocol B: Gravimetric Solubility Determination
Use this self-validating protocol to determine the exact solubility limit for your specific batch and

temperature.[1]

Validation Step

Start: Weigh 100 mg
Compound (Solid)

Add 0.5 mL Solvent
(Stepwise Addition)

Vortex/Sonicate
(5 mins @ 25°C)

Visual Inspection:
Dissolved?

Add 0.5 mL
Solvent

No (Cloudy)

Filter Supernatant
(0.45 µm PTFE)

Yes (Clear)

Evaporate Solvent
(Pre-weighed vial)

Calculate Solubility:
S = Mass_residue / Vol_solvent

Click to download full resolution via product page
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Figure 1: Gravimetric workflow for determining saturation limits. This method accounts for

kinetic dissolution rates.

Solvation Mechanism & Stability
Understanding the molecular interactions is crucial for solvent selection during recrystallization.

[1]

Solvation Diagram

Polar Protic (MeOH/EtOH)

Non-Polar (Hexane)

Ar-NH-NH2
(Solute)

H-Bond
Donor

NH...O

H-Bond
Acceptor

NH2...HO

Van der
Waals

Repulsion
(Insoluble)

Click to download full resolution via product page

Figure 2: Solvation interactions. The hydrazine group dominates polar interactions, while the

halogenated ring drives lipophilicity.

Stability & Storage[2][4][5]
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Oxidation Sensitivity: The free base is prone to air oxidation, turning dark brown over time.[1]

Store under Argon/Nitrogen at -20°C.

Solution Stability:

Stable: MeOH, EtOH, Water (Acidic).[1]

Unstable: Acetone/Ketones (Forms hydrazones rapidly!).[1] Do not use acetone for

cleaning or solubility testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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